Cas no 1027298-53-8 (6-Chloro-2,3,4-trifluorobenzaldehyde)

• Product Name: 6-Chloro-2,3,4-trifluorobenzaldehyde
• CAS No: 1027298-53-8
• MF: C₇H₂ClF₃O
• MW: 194.538391590118
• CID: 4965768
• Update Time: 2025-05-21

6-Chloro-2,3,4-trifluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3,4-trifluorobenzaldehyde
• 6-Chloro-2,3,4-trifluorobenzaldehyde

• Inchi： 1S/C7H2ClF3O/c8-4-1-5(9)7(11)6(10)3(4)2-12/h1-2H
• InChI Key： NHVFNTZGCFELBI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1C=O)F)F)F

Computed Properties

• Exact Mass: 193.9746269 g/mol
• Monoisotopic Mass: 193.9746269 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 194.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 6-Chloro-2,3,4-trifluorobenzaldehyde

Introduction to 6-Chloro-2,3,4-trifluorobenzaldehyde (CAS No. 1027298-53-8)

6-Chloro-2,3,4-trifluorobenzaldehyde (CAS No. 1027298-53-8) is a versatile organic compound with a unique combination of halogen substituents, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound is characterized by its aromatic ring structure substituted with a chlorine atom and three fluorine atoms, along with an aldehyde functional group. The presence of these substituents imparts distinct chemical properties and reactivity, which are crucial for its applications in synthetic chemistry and drug development.

The chemical structure of 6-Chloro-2,3,4-trifluorobenzaldehyde can be represented as C₇H₃ClF₃O. The aldehyde group (CHO) at the para position relative to the chlorine atom and the trifluoromethyl group (CF₃) provides a platform for a wide range of chemical transformations. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, making it an attractive building block for the design of novel compounds with improved pharmacological profiles.

In recent years, 6-Chloro-2,3,4-trifluorobenzaldehyde has gained significant attention in the field of medicinal chemistry due to its potential in the development of new drugs. One notable application is in the synthesis of fluorinated analogs of existing drugs, which can exhibit enhanced potency and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of fluorinated antiviral agents with improved efficacy against RNA viruses.

The synthetic versatility of 6-Chloro-2,3,4-trifluorobenzaldehyde is further demonstrated by its role in the preparation of complex organic molecules. Its reactivity with various nucleophiles and electrophiles allows for the construction of intricate molecular architectures. For example, researchers at the University of California, Berkeley, utilized this compound as a key intermediate in the total synthesis of a natural product with potent anticancer activity. The ability to introduce multiple functional groups through selective reactions makes it an indispensable tool in synthetic organic chemistry.

Beyond its applications in pharmaceuticals, 6-Chloro-2,3,4-trifluorobenzaldehyde has also found utility in the development of agrochemicals. Fluorinated compounds are known for their enhanced biological activity and environmental stability, making them ideal candidates for pesticide and herbicide formulations. A recent study published in Pesticide Biochemistry and Physiology reported the use of this compound as a precursor in the synthesis of a new class of fungicides with broad-spectrum activity against plant pathogens.

The physical properties of 6-Chloro-2,3,4-trifluorobenzaldehyde, such as its melting point (75-77°C) and boiling point (150-152°C), are well-documented and contribute to its handling and storage requirements. Its solubility in common organic solvents like dichloromethane and ethanol facilitates its use in various chemical reactions. However, care must be taken during handling due to its reactivity with strong bases and reducing agents.

In conclusion, 6-Chloro-2,3,4-trifluorobenzaldehyde (CAS No. 1027298-53-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and reactivity make it an essential building block for the synthesis of novel compounds with improved biological activity and stability. Ongoing research continues to explore new avenues for its use, further solidifying its importance in modern synthetic chemistry.